Cas no 1795087-22-7 (6-Methyl-4-[[1-[(3-methylphenyl)sulfonyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one)

• Product Name: 6-Methyl-4-[[1-[(3-methylphenyl)sulfonyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one
• CAS No: 1795087-22-7
• MF: C₁₇H₁₉NO₅S
• MW: 349.401463747025
• CID: 5368161
• PubChem ID: 76151411
• Update Time: 2025-07-27

6-Methyl-4-[[1-[(3-methylphenyl)sulfonyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-4-[[1-[(3-methylphenyl)sulfonyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one
• AKOS024571777
• 6-methyl-4-{[1-(3-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}-2H-pyran-2-one
• 6-methyl-4-[1-(3-methylphenyl)sulfonylpyrrolidin-3-yl]oxypyran-2-one
• 6-methyl-4-((1-(m-tolylsulfonyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one
• F6473-7894
• 1795087-22-7

• Inchi： 1S/C17H19NO5S/c1-12-4-3-5-16(8-12)24(20,21)18-7-6-14(11-18)23-15-9-13(2)22-17(19)10-15/h3-5,8-10,14H,6-7,11H2,1-2H3
• InChI Key： KVYYIJKVVRRXML-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1)(N1CCC(C1)OC1=CC(=O)OC(C)=C1)(=O)=O

Computed Properties

• Exact Mass: 349.09839388g/mol
• Monoisotopic Mass: 349.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 6-Methyl-4-[[1-[(3-methylphenyl)sulfonyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one

Comprehensive Overview of 6-Methyl-4-[[1-[(3-methylphenyl)sulfonyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one (CAS No. 1795087-22-7)

6-Methyl-4-[[1-[(3-methylphenyl)sulfonyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one (CAS No. 1795087-22-7) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyran-2-one core and pyrrolidinyl sulfonyl moiety, exhibits unique physicochemical properties that make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted drug discovery.

The molecular structure of 6-Methyl-4-[[1-[(3-methylphenyl)sulfonyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one features a 6-methyl-2H-pyran-2-one scaffold, which is known for its bioisosteric properties in medicinal chemistry. The 3-methylphenylsulfonyl group attached to the pyrrolidine ring enhances its binding affinity to biological targets, a feature frequently explored in structure-activity relationship (SAR) studies. This compound's CAS No. 1795087-22-7 serves as a critical identifier in chemical databases, facilitating global research collaboration.

Recent advancements in computational chemistry and AI-driven drug design have amplified interest in compounds like 6-Methyl-4-[[1-[(3-methylphenyl)sulfonyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one. Its molecular docking potential with proteins involved in inflammatory pathways has been a hotspot in 2023–2024 research, coinciding with the growing demand for precision medicine solutions. The compound's logP and hydrogen bond acceptor/donor counts suggest favorable ADME (Absorption, Distribution, Metabolism, Excretion) profiles, a key consideration in modern pharmacology.

Synthetic routes to CAS No. 1795087-22-7 typically involve multi-step organic reactions, including sulfonylation of pyrrolidine derivatives and O-alkylation of pyranone intermediates. These methods are optimized for yield and purity, addressing the pharmaceutical industry's need for high-quality reference standards. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing this compound, reflecting the integration of quality-by-design (QbD) principles in chemical manufacturing.

From a commercial perspective, 6-Methyl-4-[[1-[(3-methylphenyl)sulfonyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one is cataloged by specialty chemical suppliers as a research-grade biochemical. Its pricing and availability fluctuate based on demand from academic institutions and biotech startups focusing on small-molecule therapeutics. The compound's patent landscape is under active investigation, with potential applications in autoimmune disorders and metabolic diseases being explored.

Environmental and safety assessments of CAS No. 1795087-22-7 indicate standard handling protocols for laboratory chemicals. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) is recommended during manipulation. This aligns with the broader industry shift toward green chemistry practices and occupational safety compliance.

Future research directions for this compound may explore its crystal polymorphism for formulation development or its prodrug potential. The rise of fragment-based drug discovery could further elevate its status as a molecular building block. As AI-assisted synthesis planning tools advance, the optimization of 1795087-22-7 derivatives may accelerate, addressing unmet needs in oncology and neurodegenerative disease research.